Cas no 1363721-18-9 (2-Methylquinazolin-4-YL 4-methylbenzenesulfonate)

1363721-18-9 structure
Product name:2-Methylquinazolin-4-YL 4-methylbenzenesulfonate
CAS No:1363721-18-9
MF:C16H14N2O3S
MW:314.358962535858
CID:2915926
2-Methylquinazolin-4-YL 4-methylbenzenesulfonate Chemical and Physical Properties
Names and Identifiers
-
- 2-METHYLQUINAZOLIN-4-YL 4-METHYLBENZENESULFONATE
- 2-Methylquinazolin-4-YL 4-methylbenzenesulfonate
-
- Inchi: 1S/C16H14N2O3S/c1-11-7-9-13(10-8-11)22(19,20)21-16-14-5-3-4-6-15(14)17-12(2)18-16/h3-10H,1-2H3
- InChI Key: PBOVEPLFUGJICU-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC1C2C=CC=CC=2N=C(C)N=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 468
- XLogP3: 3.7
- Topological Polar Surface Area: 77.5
2-Methylquinazolin-4-YL 4-methylbenzenesulfonate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A019090230-1g |
2-Methylquinazolin-4-yl 4-methylbenzenesulfonate |
1363721-18-9 | 95% | 1g |
751.80 USD | 2021-06-17 | |
Chemenu | CM208405-1g |
2-Methylquinazolin-4-yl 4-methylbenzenesulfonate |
1363721-18-9 | 97% | 1g |
$*** | 2023-03-30 | |
Chemenu | CM208405-1g |
2-Methylquinazolin-4-yl 4-methylbenzenesulfonate |
1363721-18-9 | 97% | 1g |
$669 | 2021-08-04 |
2-Methylquinazolin-4-YL 4-methylbenzenesulfonate Related Literature
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Maria Ivanovskaya,Evgeni Ovodok,Dzmitry Kotsikau,Igor Azarko,Matej Micusik,Maria Omastova,Vyacheslav Golovanov RSC Adv., 2020,10, 25602-25608
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Guo Jiang,Jian Feng,Mengdi Zhang,Shuidong Zhang,Hanxiong Huang RSC Adv., 2016,6, 107547-107555
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Marikumar Rajendran,Sivakumar Vaidyanathan Dalton Trans., 2020,49, 9239-9253
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Riadh Hanachi,Mohammed A. M. Alkhalifah,Faisal Alresheedi,Bahoueddine Tangour,Majdi Hochlaf New J. Chem., 2021,45, 17796-17807
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Jonathan Bould,Simon J. Teat,Mark Thornton-Pett,John D. Kennedy Chem. Commun., 2001, 1788-1789
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